butyl 4-({[(2-anilino-2-oxoethyl)sulfonyl]acetyl}amino)benzoate

• IUPAC Name: butyl 4-[[2-(2-anilino-2-oxoethyl)sulfonylacetyl]amino]benzoate
• InChI: InChI=1S/C21H24N2O6S/c1-2-3-13-29-21(26)16-9-11-18(12-10-16)23-20(25)15-30(27,28)14-19(24)22-17-7-5-4-6-8-17/h4-12H,2-3,13-15H2,1H3,(H,22,24)(H,23,25)
• InChI Key: XQJZVABLZNXFKM-UHFFFAOYSA-N
• Canonical SMILES: CCCCOC(=O)C1=CC=C(C=C1)NC(=O)CS(=O)(=O)CC(=O)NC2=CC=CC=C2
• Molecular Formula: C21H24N2O6S
• Molecular Weight: 432.5 g/mol

Description

Butyl 4-({[(2-anilino-2-oxoethyl)sulfonyl]acetyl}amino)benzoate, also known as BAY 11-7082, is a synthetic compound that has been extensively studied for its potential as an anti-inflammatory agent. It has been shown to inhibit the activity of nuclear factor kappa B (NF-κB), a transcription factor that plays a critical role in the regulation of immune and inflammatory responses.

Mechanism of Action

Butyl 4-({[(2-anilino-2-oxoethyl)sulfonyl]acetyl}amino)benzoate 11-7082 functions as an inhibitor of the NF-κB signaling pathway. It blocks the activity of the inhibitor of kappa B kinase (IKK), which is responsible for the phosphorylation and degradation of the inhibitor of kappa B (IκB). This leads to the accumulation of IκB and the inhibition of NF-κB activation, which ultimately results in reduced inflammation.
Biochemical and Physiological Effects:
This compound 11-7082 has been shown to have a variety of biochemical and physiological effects. It has been found to reduce the expression of pro-inflammatory cytokines such as IL-6 and TNF-α, as well as to inhibit the activity of enzymes involved in inflammation such as cyclooxygenase-2 (COX-2) and inducible nitric oxide synthase (iNOS). It has also been shown to induce apoptosis (programmed cell death) in cancer cells.

Advantages and Limitations for Lab Experiments

One advantage of butyl 4-({[(2-anilino-2-oxoethyl)sulfonyl]acetyl}amino)benzoate 11-7082 is its specificity for the NF-κB signaling pathway, which allows for targeted inhibition of inflammation. However, it can also have off-target effects on other signaling pathways, which may complicate interpretation of experimental results. Additionally, its solubility in organic solvents may limit its use in certain experimental systems.

Future Directions

There are many potential future directions for research on butyl 4-({[(2-anilino-2-oxoethyl)sulfonyl]acetyl}amino)benzoate 11-7082. One area of interest is its potential as a therapeutic agent for inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease. Additionally, its ability to induce apoptosis in cancer cells suggests that it may have potential as an anti-cancer agent. Further research is needed to fully understand the mechanisms of action and potential therapeutic applications of this compound 11-7082.

Scientific Research Applications

Butyl 4-({[(2-anilino-2-oxoethyl)sulfonyl]acetyl}amino)benzoate 11-7082 has been used extensively in scientific research to investigate its potential as an anti-inflammatory agent. It has been shown to inhibit the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α), and to reduce the activation of NF-κB in various cell types.